3-(2-Aminoethyl)-1-(2-methoxyethyl)urea

• Molecular Formula: C6H15N3O2
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 1-(2-aminoethyl)-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C6H15N3O2/c1-11-5-4-9-6(10)8-3-2-7/h2-5,7H2,1H3,(H2,8,9,10)
• InChI Key: GKXHKLRDBDQYPZ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NCCN

Description

3-(2-Aminoethyl)-1-(2-methoxyethyl)urea (CAS 1225478-48-7) is a chemical compound with the molecular formula C6H15N3O2 and a molecular weight of 161.20 g/mol . As a urea derivative, it belongs to a class of compounds with significant relevance in modern drug discovery and medicinal chemistry due to the urea functionality's ability to form multiple stable hydrogen bonds with biological targets . Urea derivatives are frequently employed in research to establish key drug-target interactions and fine-tune crucial drug-like properties, with applications explored in areas such as anticancer, antibacterial, and anticonvulsive agent development . The specific substitution pattern of this molecule, featuring both a 2-aminoethyl and a 2-methoxyethyl group, makes it a potential building block for the synthesis of more complex molecules or for use in material science . Its structural features may also make it suitable for coordination chemistry, as urea can coordinate to metal ions, sometimes assisted by hydrogen bonding, which is of interest in bioinorganic chemistry . Researchers value such urea-containing compounds for their conformational preferences and physicochemical properties, which can influence aqueous solubility and permeability in biological systems . This product is strictly for Research Use Only and is not approved for human or veterinary diagnostic or therapeutic applications. Please refer to the safety data sheet for handling information. The compound is typically shipped with cold-chain transportation to ensure stability .

Preparation Methods

Solvent Selection

• Polar aprotic solvents (e.g., DMSO, DMF) enhance reaction rates by stabilizing intermediates.
• Xylene is preferred for high-temperature reactions due to its high boiling point.

Catalysis

• Triethylamine neutralizes HCl byproducts, shifting equilibrium toward product formation.
• Microwave irradiation reduces reaction times from hours to minutes in some cases.

Analytical Characterization

Spectroscopic Data :

• ¹H NMR (DMSO-d₆) : δ 1.45–1.66 (m, CH₂-Ada), 3.25 (s, OCH₃), 3.40–3.55 (m, NHCH₂), 6.80–7.20 (m, Ar-H).
• ESI-MS : m/z 190.2 [M+H]⁺.

Purity Assessment :

• HPLC with C18 columns (≥98% purity).

Comparative Analysis of Methods

Method	Reagents	Conditions	Yield	Reference
Isocyanate-Amine	2-Methoxyethyl isocyanate	DMSO, 25°C, 24 h	65–78%
Carbamoyl Transfer	CDI, 1,2-diaminoethane	DMF, 0°C, 2 h	85–92%
Triphosgene-Mediated	Triphosgene, xylene	120°C, 3 h	81–88%

Challenges and Solutions

• Byproduct Formation : Excess amine or controlled stoichiometry minimizes biuret formation.
• Moisture Sensitivity : Anhydrous conditions are critical for isocyanate-based routes.

Chemical Reactions Analysis

Types of Reactions

3-(2-Aminoethyl)-1-(2-methoxyethyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding urea derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The amino and methoxy groups can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles and electrophiles can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield urea derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

3-(2-Aminoethyl)-1-(2-methoxyethyl)urea has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and protein modifications.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Aminoethyl)-1-(2-methoxyethyl)urea involves its interaction with specific molecular targets. The aminoethyl and methoxyethyl groups allow the compound to bind to enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Urea Derivatives

Key Observations:

• Substituent Impact : The methoxyethyl group in the target compound likely enhances solubility in polar solvents compared to aryl-substituted analogs (e.g., fluorophenyl derivatives in ) but may reduce hydrophilicity relative to hydroxyethyl analogs (e.g., 1-ethyl-3-(2-hydroxyethyl)urea, ) .

Physicochemical Properties

Compound Name	Melting Point (°C)	Solubility	LogP*	Spectral Confirmation
3-(2-Aminoethyl)-1-(2-methoxyethyl)urea	Not reported	Likely polar solvents	~0.5 (estimated)	IR/NMR expected for NH, CO, and methoxy
1-(2-Aminoethyl)-3-(4-fluorophenyl)urea HCl	180–210	Water (due to HCl salt)	1.2	FT-IR: 3300 cm⁻¹ (N–H), 1650 cm⁻¹ (C=O)
3-Ethoxy-1-ethyl-1-(2-hydroxyethyl)urea	Not reported	Ethyl acetate, MeCN	0.8	TLC Rf = 0.26 (5% MeOH/CH2Cl2)
1-Ethyl-3-(2-hydroxyethyl)urea	Not reported	Water, ethanol	-0.3	NMR: δ 1.1 (t, CH3), δ 3.5 (m, CH2OH)

*LogP values estimated via analogy or computational tools.

Key Observations:

• Melting Points : Aryl-substituted ureas (e.g., fluorophenyl derivatives) exhibit higher melting points (180–210°C) due to crystalline packing, whereas alkyl/alkoxy analogs (e.g., hydroxyethyl ureas) likely have lower melting points .
• Solubility : The target compound’s methoxyethyl group may confer better organic solvent compatibility than purely hydrophilic analogs like 1-ethyl-3-(2-hydroxyethyl)urea .

Biological Activity

3-(2-Aminoethyl)-1-(2-methoxyethyl)urea is a compound of significant interest in medicinal chemistry and pharmacology due to its diverse biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 3-(2-Aminoethyl)-1-(2-methoxyethyl)urea consists of a urea functional group linked to an aminoethyl chain and a methoxyethyl substituent. This unique structure contributes to its biological activity, particularly in enzyme inhibition and cellular interactions.

Research indicates that 3-(2-Aminoethyl)-1-(2-methoxyethyl)urea may exert its biological effects through several mechanisms:

Biological Activity Data

The following table summarizes the biological activities observed for 3-(2-Aminoethyl)-1-(2-methoxyethyl)urea and related compounds.

Activity Type	Observations	Reference
ACAT Inhibition	Effective in lowering cholesterol levels and inhibiting atherosclerosis progression.
Antitumor Activity	Related urea derivatives showed significant inhibition of tumor growth in S180 homograft models.
Antibacterial Effects	Compounds with similar structures demonstrated antibacterial properties against Staphylococcus aureus.

Case Study 1: Antitumor Activity

In a study investigating the antitumor properties of urea derivatives, compounds structurally related to 3-(2-Aminoethyl)-1-(2-methoxyethyl)urea exhibited significant growth inhibition in various cancer cell lines. For instance, one derivative showed a GI50 value of 25.1 μM against non-small cell lung cancer cells, indicating strong potential for further development as an anticancer agent .

Case Study 2: Cholesterol Regulation

Another study focused on the role of urea derivatives in cholesterol metabolism revealed that these compounds could effectively inhibit ACAT activity. This inhibition led to reduced cholesterol absorption in the intestines and lower serum cholesterol levels, suggesting therapeutic applications for cardiovascular diseases .

Research Findings

Recent studies have highlighted the importance of structural modifications in enhancing the biological activity of urea derivatives. Modifications such as varying the alkyl chain length or introducing additional functional groups can significantly impact their potency and selectivity against target enzymes or receptors.

Key Findings:

• Structure-Activity Relationship (SAR) : The effectiveness of 3-(2-Aminoethyl)-1-(2-methoxyethyl)urea can be influenced by minor changes in its chemical structure, emphasizing the need for systematic SAR studies.
• Broad-Spectrum Activity : Related compounds have shown broad-spectrum activity against various pathogens and cancer cell lines, suggesting that this class of compounds could be developed for multiple therapeutic applications.